Cas no 2716849-57-7 (endo-1-Aza-bicyclo[2.2.1]hept-3-ylamine dihydrochloride)

• Product Name: endo-1-Aza-bicyclo[2.2.1]hept-3-ylamine dihydrochloride
• CAS No: 2716849-57-7
• MF: C₇H₁₆Cl₂N₂
• MW: 199.12
• MDL: MFCD32664163
• CID: 5088610
• Update Time: 2026-03-02

endo-1-Aza-bicyclo[2.2.1]hept-3-ylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.1]heptan-3-amine, hydrochloride (1:2), (1R,3S,4S)-rel-
• endo-1-Aza-bicyclo[2.2.1]hept-3-ylamine dihydrochloride

• MDL： MFCD32664163
• Inchi： 1S/C7H14N2.2ClH/c1-7-2-3-9(5-7)4-6(7)8;;/h6H,2-5,8H2,1H3;2*1H/t6-,7+;;/m1../s1
• InChI Key： GVTFLRCVNXBYTI-VJBFUYBPSA-N
• SMILES： [C@H]1(N)[C@@]2(C)CCN(C2)C1.Cl.Cl

Additional information on endo-1-Aza-bicyclo[2.2.1]hept-3-ylamine dihydrochloride

Comprehensive Overview of endo-1-Aza-bicyclo[2.2.1]hept-3-ylamine dihydrochloride (CAS No. 2716849-57-7): Properties, Applications, and Research Insights

The compound endo-1-Aza-bicyclo[2.2.1]hept-3-ylamine dihydrochloride (CAS No. 2716849-57-7) is a bicyclic amine derivative with significant potential in pharmaceutical and chemical research. Its unique aza-bicyclo structure makes it a valuable scaffold for drug discovery, particularly in targeting neurological and metabolic disorders. Researchers are increasingly focusing on this compound due to its ability to modulate specific biological pathways, such as enzyme inhibition or receptor binding, which aligns with current trends in precision medicine.

In recent years, the demand for heterocyclic compounds like endo-1-Aza-bicyclo[2.2.1]hept-3-ylamine dihydrochloride has surged, driven by advancements in small-molecule therapeutics and catalysis. This compound’s dihydrochloride salt form enhances its solubility, a critical factor for bioavailability in drug formulations. Its CAS No. 2716849-57-7 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry and bioconjugation applications.

One of the most discussed topics in the context of aza-bicyclo compounds is their role in addressing drug resistance. For instance, endo-1-Aza-bicyclo[2.2.1]hept-3-ylamine dihydrochloride has been explored as a precursor for designing novel antibiotics or antivirals, responding to global health challenges like antimicrobial resistance (AMR). Its rigid bicyclic framework offers structural stability, which is advantageous for developing next-generation therapeutics.

From a synthetic chemistry perspective, the compound’s aza-bridge and amine functionality enable diverse derivatization, making it a versatile intermediate. Researchers often query about its synthesis protocols or spectroscopic data (e.g., NMR, HPLC), highlighting its utility in high-throughput screening and chemoinformatics. The dihydrochloride moiety further simplifies purification, a practical advantage for industrial-scale production.

Environmental and regulatory considerations also play a role in the compound’s adoption. Unlike many traditional amines, endo-1-Aza-bicyclo[2.2.1]hept-3-ylamine dihydrochloride exhibits favorable green chemistry metrics, such as reduced toxicity and biodegradability. This aligns with the pharmaceutical industry’s shift toward sustainable synthesis, a hot topic in ESG (Environmental, Social, and Governance) discussions.

In summary, CAS No. 2716849-57-7 represents a convergence of innovation in drug design, synthetic efficiency, and sustainability. Its applications span neurological research, catalysis, and material science, addressing both academic curiosity and industrial needs. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in cutting-edge research.